Cas no 5843-53-8 (Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)-)

• Product Name: Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)-
• CAS No: 5843-53-8
• MF: C₁₆H₁₉Cl₂N
• MW: 296.234762430191
• CID: 368448
• PubChem ID: 160796
• Update Time: 2025-05-24

Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)-
• (S)-(+)-Clobenzorex Hydrochloride
• CLOBENZOREX HYDROCHLORIDE, CRM STANDARD
• N-(2-Chlorobenzyl)-1-phenylpropan-2-amine hydrochloride
• (+)-N-(o-Chlorobenzyl)-alpha-methylphenethylamine hydrochloride
• BA 7205
• Chlorhydrate de d-N-(phenyl-1 propyl-2) chloro-2 benzylamine
• Chlorhydrate de d-N-(phenyl-1 propyl-2) chloro-2 benzylamine [French]
• Clobenzorex HCl
• Clobenzorex hydrochloride
• Dinintel
• N-(2-chlorobenzyl)-1-phenylpropan-2-amine hydrochloride (1:1)
• Phenethylamine, N-(o-chlorobenzyl)-alpha-methyl-, hydrochloride, (+)-
• Rexigen
• ClobenzorexHCl
• NCGC00160424-02
• NS00078068
• DTXCID8026145
• Tox21_111806_1
• N-[(2-chlorophenyl)methyl]-1-phenylpropan-2-amine;hydrochloride
• MFCD00242899
• rac Clobenzorex Hydrochloride
• CHEMBL2360490
• FT-0665104
• 5843-53-8
• CAS-5843-53-8
• Clobenzorex Hydrochloride 1.0 mg/ml in Methanol (as free base)
• CS-0322885
• AKOS027383849
• NCGC00160424-01
• FT-0665103
• rac Clobenzorex Hydrochloride (1.0mg/ml in Acetonitrile)
• DTXSID0046145
• [(2-chlorophenyl)methyl](1-phenylpropan-2-yl)amine hydrochloride
• Tox21_111806
• 1048649-80-4

• Inchi： 1S/C16H18ClN.ClH/c1-13(11-14-7-3-2-4-8-14)18-12-15-9-5-6-10-16(15)17;/h2-10,13,18H,11-12H2,1H3;1H
• InChI Key： ASTCUURTJCZRSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 295.08900
• Monoisotopic Mass: 295.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 1.095
• Melting Point: 182-183° (isopropanol)
• Boiling Point: 366.6°Cat760mmHg
• Flash Point: 175.5°C
• PSA: 12.03000
• LogP: 5.25370
• Specific Rotation: D20 +26.3° (water)

Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)- Security Information

• Toxicity：LD50 i.p. in mice: 103 mg/kg (Boissier et al.)

Additional information on Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)-

Introduction to Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)- (CAS No. 5843-53-8)

Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)-, commonly referred to by its CAS number 5843-53-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a research tool in various scientific studies. The name itself is a testament to its complex structure, which includes a benzene ring, an ethanamine backbone, and a chiral center denoted by the (+)- configuration.

The molecular structure of Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride is characterized by a benzene ring substituted with a chlorine atom at the 2-position. This substitution plays a crucial role in determining the compound's chemical reactivity and biological activity. The ethanamine group attached to the benzene ring introduces amine functionality, which is often associated with hydrogen bonding capabilities and potential for interaction with biological systems. The presence of the hydrochloride salt indicates that this compound exists in its protonated form, which is common for compounds with amine groups when isolated under acidic conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as catalytic asymmetric synthesis. These methods not only enhance the yield but also ensure high enantiomeric purity, which is critical for applications in chiral drug development. The synthesis typically involves multi-step processes, including nucleophilic substitutions, reductions, and final salt formation to achieve the desired product.

In terms of pharmacological properties, studies have shown that this compound exhibits selectivity towards certain biological targets, making it a promising candidate for therapeutic interventions. For instance, research has highlighted its potential as an antagonist or agonist in receptor-mediated signaling pathways. This activity underscores its role as a valuable tool in understanding complex biological processes and disease mechanisms.

The chiral nature of this compound adds another layer of complexity and utility. The (+)- configuration refers to the specific spatial arrangement of atoms around the chiral center, which can significantly influence the compound's interaction with biomolecules. This stereochemical specificity is crucial in drug design, where minor structural differences can lead to profound changes in efficacy and safety profiles.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that the synthesized material meets rigorous quality standards required for both research and potential clinical applications.

In conclusion, Benzeneethanamine,N-[(2-chlorophenyl)methyl]-a-methyl-, hydrochloride (1:1), (+)- (CAS No. 5843-53-8) stands as a testament to advancements in organic synthesis and pharmacological research. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in exploring novel therapeutic strategies and deepening our understanding of molecular interactions within biological systems.